N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(4-ethylphenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H19NO2S/c1-4-12-5-7-13(8-6-12)18-17(19)15-10-9-14(21-3)11-16(15)20-2/h5-11H,4H2,1-3H3,(H,18,19)
• InChI Key: TVWPHPXOIGZKPD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)SC)OC
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide, also known as EPM, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide exerts its therapeutic effects by modulating several molecular targets. It acts as an inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory genes. Additionally, N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide can induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also decreases the levels of prostaglandin E2 (PGE2), a potent inflammatory mediator. N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide can also inhibit the migration and invasion of cancer cells, thereby preventing metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide in lab experiments is its high potency and selectivity towards its molecular targets. N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide can be used at low concentrations to achieve significant therapeutic effects. However, one of the limitations of N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide. One area of interest is its potential application in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide has been shown to have neuroprotective effects and can improve cognitive function, making it a promising candidate for further investigation. Another area of research is the development of novel formulations of N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide that can improve its solubility and bioavailability. This can enhance its therapeutic efficacy and reduce potential side effects. Additionally, further studies are needed to elucidate the precise mechanism of action of N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide and its molecular targets, which can facilitate the development of more potent and selective analogs.
Conclusion
In conclusion, N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide is a synthetic compound that has shown promising therapeutic potential in various diseases. Its anti-inflammatory, analgesic, antitumor, and neuroprotective properties make it a valuable candidate for further investigation. However, more research is needed to fully understand its mechanism of action and optimize its therapeutic efficacy.

Synthesis Methods

N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide can be synthesized through a multistep process involving the reaction of 4-ethylphenol with thionyl chloride to form 4-ethylphenyl chloride. The resulting compound is then reacted with 2-methoxy-4-(methylthio)aniline in the presence of a base to yield N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide.

Scientific Research Applications

N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. N-(4-ethylphenyl)-2-methoxy-4-(methylthio)benzamide has also been shown to have neuroprotective effects and can improve cognitive function.